Sulphur Green 3 -Solubilised
Description
Properties
CAS No. |
1327-76-0 |
|---|---|
Molecular Formula |
C6H12ClN5O2 |
Origin of Product |
United States |
Synthesis and Preparation Methodologies of Solubilised Sulphur Green 3
Historical Development of Synthetic Routes for Sulphur Dyes
The journey of sulphur dye synthesis began in 1873 with the creation of the first such dye by heating sawdust with caustic soda and sulphur. textileengineers.orgtextilelearner.net This discovery, however, did not achieve commercial success. textileengineers.org The true pioneering work is attributed to Henri-Raymond Vidal, who, in 1893, produced "Vidal blacks" by fusing compounds like para-phenylenediamine or para-aminophenol with sodium sulphide and sulphur. wikipedia.orgtextileengineers.org
Subsequent key developments built upon this foundation, expanding the range and improving the methods for producing these dyes. Noteworthy milestones include:
1896: Read Holliday introduced a variety of grey, brown, and black sulphur dyes through the reaction of various organic compounds with sulphur and alkali sulphides. scribd.com
1897: Kalischer prepared Immedial Black FF by heating 2,4-dinitro-4'-hydroxy diphenylamine (B1679370) with sodium polysulphide. textileengineers.orgtextilelearner.net
The forerunner to these dyes, known as "Cachou de Laval," was prepared by treating wood products with sulfide (B99878) sources. wikipedia.org
These early methods established two primary industrial production routes for sulphur dyes that remain relevant:
Baking Method: High-temperature baking of aromatic amines, phenols, or nitro compounds with sulphur or sodium polysulphide, typically used to create yellow, orange, and brown dyes.
Boiling Method: Heating and boiling the aromatic precursors with sodium polysulphide in water or an organic solvent, a method used to produce black, blue, and green sulphur dyes.
These historical routes underscore the fundamental process of thionation (or sulphurisation) of organic intermediates to create the complex, polymeric structures characteristic of sulphur dyes.
| Year | Development | Key Reactants | Significance |
| 1873 | First sulphur dye created. textileengineers.orgtextilelearner.net | Sawdust, Caustic Soda, Sulphur | Proof of concept, though not commercially viable. textileengineers.org |
| 1893 | Production of "Vidal Blacks". wikipedia.orgtextileengineers.org | Paraphenylenediamine, Sodium Sulphide, Sulphur | First commercially significant sulphur dyes. textileengineers.org |
| 1897 | Preparation of Immedial Black FF. textileengineers.org | 2:4-dinitro-4'-hydroxyl Diphenylamine, Sodium Polysulphide | Expanded the range of black sulphur dyes. |
| General | Industrial Boiling Method. | Aromatic amines/phenols/nitro compounds, Sodium Polysulphide, Water/Solvent | Established the primary route for producing black, blue, and green sulphur dyes. |
Current Academic Approaches to Solubilisation of Sulphur Green 3
Conventional sulphur dyes are water-insoluble and require reduction in an alkaline medium to a soluble leuco form (thiolate) for dyeing. wikipedia.orgnih.gov "Solubilised" sulphur dyes, such as Solubilised Sulphur Green 3, are chemically modified to be inherently water-soluble, bypassing the need for on-site reduction with large amounts of sodium sulphide. uc.eduresearchgate.net Research focuses on both improving the creation of these soluble derivatives and finding greener alternatives for the temporary solubilisation required in dyeing processes.
A primary method for creating water-soluble sulphur dyes is through thiosulphate derivatization. researchgate.net This process transforms the parent, insoluble dye into a Bunte salt (S-arylthiosulfate). google.com
The reaction involves treating the parent sulphur dye with sodium sulphite or bisulphite in the presence of atmospheric oxygen. uc.edu This introduces sulfonic acid groups (formally, thiosulfate (B1220275) groups) onto the dye molecule, represented symbolically as Col-S-SO₃Na. uc.edu These ionic groups impart significant water solubility, allowing the dye to be applied directly from an aqueous solution without a separate, highly alkaline reduction step. uc.eduresearchgate.net This method offers the advantage of creating stable, ready-to-use dye formulations. uc.edu
Academic research is actively exploring new agents and methods to enhance solubility, often with a focus on environmental benefits. These approaches can be applied either during the synthesis of the dye itself or in the application process.
Introduction of Carboxylic Acid Groups: One novel approach involves modifying the dye structure to improve inherent solubility. A study on a water-soluble sulfur black dye demonstrated that reacting the leuco form of the dye with chloroacetic acid successfully introduced carboxylic acid groups. researchgate.net This modification increased the dye's solubility and provided good dyeing performance. researchgate.net
Use of Hydrotropic Compounds: Hydrotropes can be integrated into the synthesis process to yield liquid dye formulations directly. In one patented method, the sulphurisation reaction was carried out in the presence of a hydrotropic compound, such as the sodium salt of m-xylene (B151644) sulfonic acid, which allowed the final reaction melt to be processed directly into a stable, liquid, ready-to-use dye solution. google.com
Environmentally Friendly Reducing Agents: While not a modification of the dye molecule itself, the use of novel agents to create the soluble leuco form is a key area of research. Studies have successfully replaced sodium sulfide, a significant pollutant, with environmentally benign reducing sugars like glucose. acs.orgnih.govresearchgate.net These biodegradable agents can effectively reduce the dye to its water-soluble form for application, presenting a greener alternative to traditional methods. researchgate.net
| Method | Description | Key Reagent(s) | Outcome |
| Thiosulphate Derivatization | Treatment of the parent dye to create a Bunte salt. uc.eduresearchgate.net | Sodium Sulphite/Bisulphite, Oxygen | Inherently water-soluble dye with -S-SO₃Na groups. uc.edu |
| Carboxylation | Reaction of the dye's leuco form to add carboxylic acid groups. researchgate.net | Chloroacetic Acid | Water-soluble dye with -COOH groups. researchgate.net |
| Hydrotropic Synthesis | Inclusion of hydrotropes during the sulphurisation reaction. google.com | Sodium Xylene Sulfonate | Direct production of a stable, liquid dye solution. google.com |
| Green Reduction | Use of biodegradable agents for temporary solubilisation during dyeing. acs.orgnih.gov | Glucose, Reducing Sugars | Environmentally friendly alternative to sodium sulphide for creating the leuco form. researchgate.net |
Green Chemistry Principles in Sulphur Dye Synthesis Research
The synthesis of sulphur dyes is increasingly being scrutinized through the lens of green chemistry, which aims to minimize environmental impact by focusing on principles like waste prevention, atom economy, and the use of safer chemicals. sustainability-directory.commedcraveonline.com
A significant strategy in green chemistry is waste valorization, which involves converting by-products and waste streams into valuable materials. atriainnovation.com This is particularly relevant to sulphur chemistry.
Elemental Sulphur as a By-product: The primary raw material, elemental sulphur, is itself a massive industrial by-product, generated in vast quantities from petroleum and natural gas processing. researchgate.netnih.gov Its use in dye synthesis is an act of valorizing an abundant waste material. researchgate.net
Valorization of Other Industrial Wastes: Researchers have demonstrated the synthesis of novel sulphur-containing materials by combining waste sulphur with other industrial by-products. For example, a functional polysulfide material was created by reacting sulphur with d-limonene, a by-product of the citrus industry. nih.gov Similarly, composites have been made from sulphur and lignin (B12514952), a major waste product from the paper and agriculture industries. researchgate.net
Treatment of Process Waste: Efforts are being made to valorize the waste generated during the dye manufacturing and application process. Technology has been developed to treat sulphur dye wastewater to recover both sulphur black dye and sodium thiosulfate, turning a waste liability into useful products. google.com Another approach involves processing sludge rich in sulphur from industrial burners to extract and purify the elemental sulphur for reuse. atriainnovation.com
Two core principles of green chemistry are maximizing atom economy and minimizing solvent use. medcraveonline.com Atom economy refers to the efficiency of a chemical reaction in converting the mass of reactants into the desired product. medcraveonline.com
High Atom-Economy: The ideal is for all atoms from the reactants to be incorporated into the final product, resulting in an E-factor (mass of waste to product) of zero. medcraveonline.com Addition reactions generally have better atom economy than condensation or substitution reactions, which generate by-products. medcraveonline.com While achieving 100% atom economy is often difficult for complex dye molecules, it remains a key goal in designing new synthetic routes. sustainability-directory.com
Solvent-Free Synthesis: Eliminating organic solvents reduces waste and environmental harm. The traditional "baking" method for producing some sulphur dyes is a high-temperature process that uses little to no solvent. More modern solvent-free techniques are also being explored. Mechanochemistry, which uses mechanical force (e.g., in a ball mill) to drive reactions, has been successfully used for the sustainable, solvent-free synthesis of various organosulfur compounds. kuleuven.be This approach often leads to shorter reaction times and simpler purification. kuleuven.be Novel solid-state thermal decomposition methods have also been developed for synthesizing sulphur-containing nanomaterials without solvents. rsc.org
Advanced Synthetic Strategies for Novel Solubilised Sulphur Derivatives
The principles of sulphur chemistry are being applied in advanced synthetic strategies to create novel sulphur-containing molecules with highly specific functions beyond traditional dyeing. These methods focus on precision, efficiency, and the construction of complex molecular architectures.
One major area of advancement is the development of transition-metal-catalyzed reactions to form organosulfur compounds. Modern methods utilize rhodium complexes to efficiently catalyze the cleavage of S-S bonds in disulfides, allowing for the transfer of organothio groups to other organic molecules. nih.gov This approach avoids the need for harsh bases or organometallic reagents that were part of conventional methods. nih.govmdpi.com
Another sophisticated strategy involves the insertion of sulfur dioxide (SO₂) to create sulfur-containing heterocycles. thieme-connect.com Researchers are exploring thermo-, photo-, and electron-induced cyclization reactions where SO₂ is inserted into molecules to build these complex ring structures, which have significant applications in pharmaceutical and materials science. thieme-connect.com
Furthermore, the field is moving towards the development of novel thionating reagents to replace traditional ones like phosphorus pentasulfide and Lawesson's reagent. tandfonline.com These newer reagents, such as Curphey's reagent (P₄S₁₀/HMDO), offer efficient conversion of carbonyls, esters, and amides to their thio-analogues with yields often superior to older methods. tandfonline.com The use of sodium sulfinates (RSO₂Na) has also emerged as a powerful and versatile building block for creating a wide array of organosulfur compounds through various bond-forming reactions. rsc.org These advanced methods underscore a shift towards more controlled, efficient, and versatile synthesis of functional sulphur derivatives. mdpi.com
Interactive Table 2: Overview of Advanced Synthetic Strategies for Sulphur Derivatives
| Strategy | Description | Key Reagents/Catalysts | Resulting Compounds | Source |
|---|---|---|---|---|
| Transition-Metal Catalysis | Catalytic cleavage of S-S bonds for organothio group transfer. | Rhodium complexes, Disulfides | Diverse organosulfur compounds | nih.govmdpi.com |
| SO₂ Insertion | Cyclization reactions involving the insertion of sulfur dioxide. | Sulfur dioxide (SO₂) | Sulfur-containing heterocycles | thieme-connect.com |
| Advanced Thionation | Use of modern reagents for the conversion of carbonyls to thiocarbonyls. | Curphey's reagent (P₄S₁₀/HMDO) | Thio-analogues (thioketones, thioamides) | tandfonline.com |
| Building Block Approach | Utilizing versatile sulfinate salts for various C-S, N-S, and S-S bond formations. | Sodium sulfinates (RSO₂Na) | Sulfones, sulfonamides, thiosulfonates | rsc.org |
Mechanisms of Interaction and Application Dynamics in Research Contexts
Theoretical Frameworks of Dye-Substrate Interaction
The application of Sulphur Green 3, a solubilised sulphur dye, to substrates like cellulosic fibers involves a series of complex physicochemical interactions. Understanding these mechanisms is crucial for optimizing dyeing processes and achieving desired color characteristics.
Adsorption Mechanisms on Cellulosic Fibers and other Substrates
The initial step in the dyeing process is the adsorption of the dye onto the fiber surface. For solubilised sulphur dyes like Sulphur Green 3, the dye molecule in its reduced, water-soluble leuco form is adsorbed by the cellulosic fibers. textilelearner.netaustinpublishinggroup.com This leuco form is anionic and exhibits substantivity, or affinity, for the cellulose (B213188). textilelearner.netwikipedia.org The adsorption process is influenced by several factors, including the presence of electrolytes, which can enhance the exhaustion of the dye onto the fiber. scribd.com While the primary focus is on cellulosic fibers such as cotton, studies have also explored the interaction of solubilised sulphur dyes with other substrates like leather and nylon 6,6. ontosight.airesearchgate.netuc.edu In the case of nylon 6,6, it is suggested that the adsorption is predominantly non-site-specific, occurring through hydrogen bonding, dispersion forces, and polar van der Waals' forces. researchgate.net
The substantivity of dyes to cellulosic materials is a key requirement for this class of dyes. austinpublishinggroup.com It is theorized that single dye molecules are adsorbed into the intermicellary cavities of the fibers, where they then form larger aggregates. austinpublishinggroup.com
Dye Uptake and Diffusion Kinetics within Fiber Structures
Following adsorption to the surface, the dye molecules must penetrate the fiber structure. This process is governed by diffusion kinetics. The rate of dye uptake can be visualized through an exhaustion curve, which plots the amount of dye taken up by the fiber over time. slideshare.net The initial rapid uptake is often referred to as the "strike." slideshare.net
Two primary models describe the diffusion of dye within the fiber:
Pore Model: This model posits that diffusion occurs through pores within the fiber that are filled with the dye liquor. slideshare.net
Free Volume Model: This model suggests that diffusion happens through the amorphous, mobile regions of the polymer chains that make up the fiber. slideshare.net
Role of Reducing Agents in Leucobody Formation and Substantivity
Sulphur dyes, in their original form, are water-insoluble and have no affinity for cellulosic fibers. textilelearner.net To be applied, they must first be converted into a water-soluble "leuco" form. textilelearner.netcolorfuldyes.com This is achieved through a reduction process, typically in an alkaline solution. wikipedia.org
The key to this transformation is the use of a reducing agent. Historically and commonly, sodium sulfide (B99878) (Na₂S) has been used for this purpose. wikipedia.orgcolorfuldyes.com The reducing agent breaks the disulfide (-S-S-) or polysulfide (-Sₓ-) bonds within the complex sulphur dye molecule, converting them into thiol groups (-SH). textilelearner.netcolorfuldyes.comblogspot.com These thiol groups, in the alkaline dyebath, form sodium salt thiolates (-SNa), which are water-soluble and substantive towards cellulose. wikipedia.orgemperordye.com
The substantivity of the leuco body is attributed to the relatively large size of the dye molecules, which leads to significant van der Waals and hydrogen bonding forces with the cellulose fibers. emperordye.com The concentration of the reducing agent is a critical parameter; insufficient reduction will result in incomplete dye dissolution and poor color yield. In recent years, due to environmental concerns associated with sodium sulfide, alternative, more eco-friendly reducing agents like glucose and other reducing sugars have been investigated. core.ac.ukresearchgate.net
In-Situ Oxidation Processes and Dye Aggregation within the Fiber
Once the leuco form of the dye has been adsorbed onto and diffused into the fiber, it must be converted back to its original water-insoluble form to ensure good wash fastness. textilelearner.net This is accomplished through an oxidation process. wikipedia.org
The oxidation can be carried out simply by exposing the dyed material to air ("airing") or by using chemical oxidizing agents. textilelearner.net This process reforms the disulfide or polysulfide linkages, causing the small, soluble dye molecules to aggregate into large, insoluble pigment molecules that become physically trapped within the fiber matrix. textilelearner.netaustinpublishinggroup.com This in-situ aggregation is fundamental to the good fastness properties of sulphur dyes. researchgate.net
The choice of oxidizing agent can influence the final properties of the dyeing. While atmospheric oxygen is a common choice, other agents like sodium perborate (B1237305) can also be used. inflibnet.ac.in Following oxidation, a soaping step is often employed to remove any loose dye particles from the surface and improve rubbing fastness. inflibnet.ac.in
Investigation of Solubilisation Impact on Dyeing Mechanisms
The development of solubilised sulphur dyes represents a significant modification to the traditional sulphur dyeing process.
Comparative Studies with Conventional Sulphur Dye Application Systems
Solubilised sulphur dyes are chemically modified to be water-soluble, often as thiosulphonic acid derivatives (D-S-SO₃Na). textilelearner.netemperordye.com This contrasts with conventional sulphur dyes, which are water-insoluble powders that require dissolution in a sodium sulfide solution before use. emperordye.com
The primary advantage of solubilised sulphur dyes is their easier application. They can be applied by methods similar to direct dyes, although they still require a reducing agent and alkali to generate the substantive leuco form. textilelearner.netresearchgate.net However, they may require little to no sodium sulfide for solubilization, which is a significant environmental benefit. textilelearner.net
In comparative studies, the dyeing performance of solubilised systems is evaluated against conventional ones. For instance, research has been conducted to replace hazardous reducing agents like sodium sulfide with more environmentally friendly options like glucose, particularly for leuco and solubilised sulphur dyes. These studies often compare color yield (K/S values) and fastness properties to assess the viability of the alternative systems. core.ac.uk While conventional sulphur dyes are known for producing deep, dark shades, some solubilised sulphur dyes are noted to be more suitable for light to medium shades, offering high degrees of penetration and levelness. uc.edu
Below is a table summarizing the key differences between conventional and solubilised sulphur dyes:
| Feature | Conventional Sulphur Dyes | Solubilised Sulphur Dyes |
| Initial State | Water-insoluble powder emperordye.com | Water-soluble emperordye.com |
| Chemical Form | Complex polysulfides wikipedia.org | Often thiosulphonic acid derivatives (D-S-SO₃Na) emperordye.com |
| Solubilization | Requires boiling with a reducing agent like sodium sulfide emperordye.com | Dissolves in water, but still needs a reducing agent for affinity textilelearner.netemperordye.com |
| Reducing Agent | Primarily sodium sulfide colorfuldyes.com | Can use milder or alternative reducing agents like glucose |
| Application | Exhaust dyeing from a strongly alkaline sulfide bath wikipedia.org | Can be applied by various methods, sometimes with reduced sulfide textilelearner.net |
Influence of Dyebath Parameters on Dyeing Performance in Academic Research
Effect of Redox Potential and pH on Dyeing Efficiency
The application of sulphur dyes is fundamentally a reduction-oxidation process. The dye, in its insoluble pigmentary form, must first be reduced to a water-soluble leuco form, which has affinity for the fiber. scispace.comresearchgate.net This reduction is highly sensitive to the redox potential and pH of the dyebath.
Research has shown that an optimal redox potential is crucial for maximizing color strength and wash fastness. researchgate.netacs.org A study focusing on reducing sugars as an alternative to sodium sulfide found that the maximum color strength was achieved at an optimum redox potential of approximately -650 mV. researchgate.netacs.org This specific potential is believed to reduce the polymeric dye molecules to an ideal size for both fiber affinity and diffusion, which in turn confers maximum wash fastness after oxidation. researchgate.netacs.org
The stability of the redox potential throughout the dyeing process is also vital. A comparison of different reducing agents—sodium dithionite, glucose, and sodium sulphide—showed that their redox potentials change over time. Sodium sulphide was found to be the most stable, followed by glucose, and then sodium dithionite, indicating its ability to maintain the dye in a reduced state for longer. core.ac.uk
The pH of the dyebath works in concert with the redox potential. For the dyeing of nylon 6,6 with sulphur dyes, research indicates that the maximum color strength is achieved at pH 7. researchgate.netresearchgate.net The pH influences the state of reduction of the dye and its subsequent oxidative condensation, which can affect the final color of the dyeing. researchgate.netresearchgate.net For dyeing with reducing sugars, an alkaline medium is necessary to activate their reducing power, with a pH of 11.0 identified as optimal for achieving the highest reducing power. researchgate.net
Role of Electrolytes and Dispersing Agents in Dye Uptake
Electrolytes:
Inorganic electrolytes, most commonly sodium chloride or sodium sulphate, play a critical role in promoting dye uptake, particularly for anionic dyes on cellulosic fibers. researchgate.netscribd.com Their primary function is to overcome the electrostatic repulsion that exists between the negatively charged surface of the fiber in water and the anionic leuco form of the sulphur dye. researchgate.net By increasing the ionic strength of the dyebath, the salt helps to neutralize this negative surface charge, thereby lowering the energy barrier for the dye to approach and adsorb onto the fiber surface. researchgate.netscribd.com
The addition of an electrolyte enhances the substantivity of the dye, effectively pushing the dye out of the aqueous phase and onto the fiber. researchgate.netresearchgate.net This effect is also linked to the promotion of dye aggregation in the dyebath, which reduces the aqueous solubility of the dye and shifts the equilibrium in favor of the fiber phase. researchgate.net The amount of electrolyte needed is influenced by the liquor ratio; a lower liquor ratio generally requires less electrolyte to achieve the same level of dye exhaustion. researchgate.net For example, in a typical sulphur dyeing process for cotton, sodium chloride is added after the dye and reducing agents to facilitate exhaustion. whiterose.ac.uk
Dispersing Agents:
Dispersing agents are crucial for stabilizing the dye in the dyebath, especially for disperse dyes but also relevant for solubilised forms of other dye classes. scribd.comnih.gov Their function is to prevent the aggregation and precipitation of dye particles, ensuring a fine, uniform dispersion that can readily diffuse into the fiber structure. scribd.com These agents, often polymeric substances like lignin (B12514952) sulfonates or naphthalene (B1677914) sulfonic acid-formaldehyde condensates, adsorb onto the surface of dye particles. nih.gov This creates steric and/or electrostatic repulsion between the particles, maintaining the stability of the dispersion. scribd.com
For solubilised sulphur dyes, while already water-soluble, dispersing agents can help maintain the stability of the leuco form and prevent re-agglomeration, contributing to more level and uniform dyeings. nih.govcore.ac.uk
Advanced Methodologies for Optimizing Dye-Fiber Interactions and Performance
One of the most significant areas of research is the replacement of the traditional reducing agent, sodium sulphide, with more environmentally benign alternatives. researchgate.net Glucose and other reducing sugars have been extensively studied as eco-friendly options. scispace.comacs.orgcore.ac.uk These bio-based reducers can effectively cleave the disulfide bonds in the sulphur dye molecule under alkaline conditions, similar to sodium sulphide. researchgate.net Research has established that glucose-based systems can yield comparable color strength and wash fastness to conventional methods, especially when the dyebath is optimized for redox potential and pH. acs.orgwhiterose.ac.uk
The use of aftertreatments to improve fastness properties represents another key optimization strategy. Cationic fixing agents can be applied to the dyed fabric to enhance wash fastness, particularly against oxidative bleaches found in modern detergents. researchgate.netscribd.com These agents form a complex with the anionic dye molecules, reducing their solubility and preventing them from leaching out during washing. Research has also explored novel one-bath, two-stage finishing processes that combine agents to improve oxidative wash fastness. researchgate.net
Process optimization using advanced modeling techniques is also gaining traction. Methodologies like Response Surface Methodology (RSM) and Artificial Neural Networks (ANN) are being used to model and optimize the complex interactions between various dyeing parameters, such as pH, temperature, catalyst dose, and dye concentration. eeer.org These statistical and computational tools can predict the optimal conditions for achieving maximum dye degradation or fixation, leading to more efficient and reproducible dyeing processes. eeer.org
Furthermore, advanced application technologies are being investigated. Microwave-assisted dyeing, for example, has been shown to improve dye absorption and achieve better color properties and fastness compared to conventional heating methods. researchgate.net The use of microwave energy can accelerate the dyeing process and enhance the reaction probability between the dye and the fiber. researchgate.net Other advanced techniques being explored for textile processing, though not specific to sulphur dyes, include the use of nanotechnology, nano-bubble dyeing, and electrochemical processes, which could offer future pathways for optimizing dye-fiber interactions. researchgate.netnih.gov
Analytical Methodologies for Solubilised Sulphur Green 3 Research
Spectroscopic Techniques for Characterization and Quantification
Spectroscopic methods are fundamental in the study of Solubilised Sulphur Green 3, providing valuable information on its concentration, chemical structure, and the nature of its interaction with other materials.
UV-Visible spectrophotometry is a cornerstone technique for the quantitative analysis of Solubilised Sulphur Green 3 in solution. mt.comhkust-gz.edu.cn This method is based on the principle that the dye absorbs light in the ultraviolet and visible regions of the electromagnetic spectrum. mt.com The amount of light absorbed at a specific wavelength is directly proportional to the concentration of the dye in the solution, a relationship described by the Beer-Lambert law. nih.gov
To determine the concentration of an unknown solution of Solubilised Sulphur Green 3, a calibration curve is first established. This involves preparing a series of standard solutions with known concentrations of the dye and measuring their absorbance at the wavelength of maximum absorbance (λmax). hkust-gz.edu.cnnih.govuc.edu The λmax for a specific sulphur dye is a characteristic value; for instance, a study on various solubilized sulphur dyes recorded the λmax for each dye in the visible range of 350-700 nm. uc.edu Plotting absorbance versus concentration yields a linear calibration curve, which can then be used to determine the concentration of the unknown sample by measuring its absorbance. hkust-gz.edu.cn This technique is widely used for quality control in dye manufacturing and for monitoring dye concentrations in dyebaths and effluents. mt.com
| Parameter | Description | Typical Application |
| λmax | Wavelength at which the dye exhibits maximum absorbance. | Identification and quantification of the dye. |
| Absorbance | The amount of light absorbed by the dye solution. | Used to calculate the concentration of the dye. |
| Calibration Curve | A graph of absorbance versus concentration for a series of standard solutions. | Enables the determination of unknown dye concentrations. |
This table summarizes the key parameters in UV-Visible spectrophotometric analysis of Solubilised Sulphur Green 3.
Understanding the interaction between Solubilised Sulphur Green 3 and textile fibers is critical for optimizing dyeing processes and improving the fastness properties of the dyed materials. X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique used to investigate the elemental composition and chemical states of atoms on the surface of dyed fibers. nottingham.ac.ukresearchgate.netcellulosechemtechnol.ro
XPS analysis provides detailed information about the outer 3–10 nm of the fiber surface. researchgate.net In the context of sulphur dyes like Sulphur Green 3, XPS can be used to:
Confirm the presence of the dye on the fiber surface: By detecting the sulphur element from the dye molecule. researchgate.netresearchgate.netmanchester.ac.uk
Quantify the amount of dye on the surface: The atomic concentration of sulphur can be correlated with the dye uptake. nottingham.ac.uk
Investigate the chemical state of the sulphur: The S(2p) spectrum reveals different oxidation states of sulphur, which can provide insights into the dyeing and after-treatment processes. For example, the presence of higher oxidation states (S6+) at around 168 eV can indicate over-oxidation of the dye. researchgate.netcellulosechemtechnol.ro
Evaluate the effectiveness of after-treatments: XPS has been used to study the effect of cationic fixing agents and tannin-based products on the wash fastness of sulphur-dyed cotton, showing that treated samples exhibited a higher content of surface sulphur and lower surface oxidation. researchgate.netcellulosechemtechnol.ro
Research has shown that XPS can effectively relate surface chemical changes to visual properties like color strength (K/S values) and color loss after laundering. researchgate.netmanchester.ac.uk
| Analytical Technique | Information Obtained | Application in Sulphur Green 3 Research |
| X-ray Photoelectron Spectroscopy (XPS) | Elemental composition and chemical states on the fiber surface. | Characterizing dye-fiber interactions, quantifying surface dye concentration, and evaluating the impact of treatments on the dye's chemical state. nottingham.ac.ukresearchgate.netcellulosechemtechnol.ro |
This table outlines the application of XPS in the analysis of Sulphur Green 3 on textile fibers.
Chromatographic Separation and Identification Methods
Chromatographic techniques are indispensable for the separation, identification, and quantification of individual components in complex mixtures, which is often the case in dye analysis.
High-Performance Liquid Chromatography (HPLC) is a highly efficient separation technique used for the analysis of dyes. curtin.edu.aujmbfs.org When coupled with a Diode Array Detector (DAD), HPLC allows for the simultaneous separation and spectral analysis of dye components. d-nb.inforesearchgate.net This combination is particularly powerful for identifying unknown dyes and their degradation products. nih.govnih.govresearchgate.net
For solubilised sulphur dyes, HPLC-DAD can be used to:
Separate the dye from other components: This includes impurities, by-products from synthesis, or degradation products from environmental or industrial processes.
Identify the dye: The retention time and the UV-Vis spectrum provided by the DAD serve as fingerprints for identification. d-nb.info
Quantify the dye: The peak area in the chromatogram is proportional to the concentration of the dye. researchgate.net
Mass Spectrometry (MS) can be coupled with HPLC (HPLC-MS) to provide even more definitive identification by determining the molecular weight of the separated components. nih.govresearchgate.netresearchgate.net This is crucial for structural elucidation and for identifying unknown compounds in complex samples. nih.govmdpi.com
| Chromatographic Method | Detector | Key Advantages | Application for Sulphur Green 3 |
| HPLC | Diode Array Detector (DAD) | Provides both retention time and UV-Vis spectra for each separated component. d-nb.inforesearchgate.net | Separation, identification, and quantification of the dye and its related substances. nih.govresearchgate.net |
| HPLC | Mass Spectrometry (MS) | Provides molecular weight information, enabling definitive identification of compounds. nih.govresearchgate.net | Structural elucidation and identification of unknown degradation products or impurities. nih.govresearchgate.net |
This interactive data table summarizes HPLC methods used in the analysis of Solubilised Sulphur Green 3.
In recent years, there has been a significant shift towards developing more environmentally friendly analytical methods, a field known as Green Analytical Chemistry (GAC). researchgate.netnih.govbiotech-asia.org The goal of GAC is to minimize the environmental impact of analytical procedures by reducing the use of hazardous solvents and reagents, and decreasing energy consumption. researchgate.netbiotech-asia.orgmdpi.com
For the analysis of dyes like Solubilised Sulphur Green 3 in environmental samples, green chromatography approaches are being explored. These include:
Using greener mobile phases: Replacing toxic organic solvents with more benign alternatives like water, ethanol, or supercritical fluids such as carbon dioxide. mdpi.comacs.org
Miniaturization: Using smaller columns and lower flow rates in HPLC to reduce solvent consumption. acs.org
Solvent-free extraction techniques: Developing sample preparation methods that eliminate the need for organic solvents. acs.org
These green approaches are crucial for the sustainable monitoring of dyes in wastewater and the environment. researchgate.netmdpi.com
Electrochemical Methods in Sulphur Dye Research and Process Control
Electrochemical methods offer a promising alternative for both the application and analysis of sulphur dyes. textilevaluechain.intaylorfrancis.com These techniques are based on the redox properties of the dyes, which are fundamental to their dyeing mechanism. researchgate.netresearchgate.net
In the context of research and process control for Solubilised Sulphur Green 3, electrochemical methods can be used for:
Monitoring the dyeing process: The redox potential of the dyebath is a critical parameter in sulphur dyeing. Electrochemical sensors can be used to monitor this potential in real-time, allowing for precise control of the dyeing process. researchgate.netifatcc.org This leads to improved reproducibility and can reduce the consumption of reducing agents. researchgate.netifatcc.org
Quantitative analysis: Electrochemical techniques like voltammetry can be used to determine the concentration of the dye. The current generated in an electrochemical cell is proportional to the concentration of the electroactive dye species. mdpi.com
Studying reduction and oxidation behavior: Cyclic voltammetry can be used to investigate the electrochemical properties of the dye, providing insights into its reduction and oxidation potentials and mechanisms. researchgate.netresearchgate.net This information is valuable for understanding the dyeing process at a molecular level and for developing more efficient and environmentally friendly electrochemical dyeing methods. researchgate.netresearchgate.net
Electrochemical techniques represent a powerful tool for advancing the understanding and application of sulphur dyes, promoting more sustainable and controlled industrial processes. textilevaluechain.intaylorfrancis.comnih.gov
Advanced Analytical Approaches for Complex Dye Systems and Degradation Products
The analysis of Solubilised Sulphur Green 3, a complex sulphur dye, and its degradation products necessitates sophisticated analytical techniques capable of identifying and quantifying molecular structures within intricate matrices. The inherent complexity of sulphur dyes, which are often polymeric and variable in structure, presents a significant analytical challenge. mdpi.comresearchgate.net Furthermore, environmental or industrial processes can lead to the formation of various degradation products, requiring robust methods for their detection and characterization. researchgate.netnih.gov
Advanced analytical methodologies are crucial for understanding the dye's behavior, its environmental fate, and for developing effective remediation strategies. mdpi.comijcce.ac.ir A combination of chromatographic and spectroscopic techniques is often required for a comprehensive analysis. mdpi.com High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for separating the components of the dye and its degradation byproducts. sciepub.comnih.gov When coupled with mass spectrometry (LC-MS), it allows for the precise determination of the molecular weights of the separated compounds, facilitating their identification. rsc.orgresearchgate.net Recent research has utilized techniques like UHPLC-MS (Ultra-High-Performance Liquid Chromatography-Mass Spectrometry) to analyze the photodegradation products of dyes, identifying intermediate compounds formed during the degradation process. rsc.org
Spectroscopic methods, including UV-Visible spectrophotometry, are fundamental for studying the spectral characteristics of the dye and quantifying its concentration in solutions. uc.edu The absorption maximum (λmax) is a key parameter determined by this method. uc.edu For investigating structural changes and identifying functional groups in the dye and its degradation products, Fourier-Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable tools. rsc.org
In the context of degradation studies, researchers often employ forced degradation techniques to simulate environmental conditions and identify potential breakdown products. is-tox.com These studies involve subjecting the dye to conditions such as hydrolysis, oxidation, and photolysis. nih.govnih.gov The resulting complex mixtures are then analyzed using the aforementioned advanced techniques to create a degradation profile. is-tox.comnih.gov For instance, molecular docking studies have been used to investigate the enzymatic degradation of sulphur dyes, including Sulphur Green 3, by predicting the binding affinities between the dye molecules and various enzymes. researchgate.net
Table 1: Advanced Analytical Techniques for Solubilised Sulphur Green 3 and its Degradation Products
| Analytical Technique | Application in Sulphur Green 3 Research | Key Information Obtained |
| High-Performance Liquid Chromatography (HPLC) | Separation of dye components and degradation products from complex mixtures. sciepub.comnih.gov | Retention time, purity of the dye, and separation of individual compounds. |
| Liquid Chromatography-Mass Spectrometry (LC-MS/MS) | Identification and quantification of dye molecules and their degradation products. rsc.orgresearchgate.net | Molecular weight, structural information of parent dye and byproducts. |
| UV-Visible Spectrophotometry | Determination of dye concentration and monitoring of decolorization processes. uc.edu | Absorption spectra, maximum absorption wavelength (λmax), dye concentration. |
| Fourier-Transform Infrared (FTIR) Spectroscopy | Identification of functional groups and structural changes in the dye molecule upon degradation. rsc.org | Information on chemical bonds and molecular structure. |
| Nuclear Magnetic Resonance (NMR) Spectroscopy | Elucidation of the detailed molecular structure of the dye and its degradation products. rsc.org | Precise structural information, including the connectivity of atoms. |
| Molecular Docking | In-silico investigation of enzymatic degradation pathways. researchgate.net | Prediction of binding affinity between the dye and specific enzymes. |
Methodologies for Assessing Dye Exhaustion and Fixation in Research Settings
In textile research, accurately assessing the exhaustion and fixation of dyes like Solubilised Sulphur Green 3 is critical for optimizing dyeing processes, improving efficiency, and minimizing environmental impact. service.gov.ukpjoes.com Exhaustion refers to the amount of dye that moves from the dyebath onto the fiber, while fixation is the portion of the exhausted dye that chemically bonds with the fiber and is resistant to removal during washing. gavinpublishers.com
The most common method for determining dye exhaustion involves spectrophotometry. asianpubs.org The concentration of the dye in the dyebath is measured using a UV-Visible spectrophotometer before and after the dyeing process. asianpubs.org The difference in absorbance, based on a pre-established calibration curve, allows for the calculation of the percentage of dye that has been taken up by the fabric. gavinpublishers.com The percentage of exhaustion (%E) is calculated using the initial and final concentrations of the dye in the bath. asianpubs.org
Fixation assessment is typically performed after the dyeing and a subsequent washing or soaping process to remove any unfixed dye. gavinpublishers.com One primary method involves measuring the amount of unfixed dye in the washing liquor spectrophotometrically. By subtracting the amount of unfixed dye from the total exhausted dye, the fixation percentage (%F) can be calculated. gavinpublishers.com
Another approach to determine fixation is to dissolve the dyed fabric in a strong solvent, such as 70% sulfuric acid, and then measure the concentration of the dye in the resulting solution using a spectrophotometer. researchgate.netmanchester.ac.uk This method is effective for cellulosic fibers like cotton, which dissolve readily, but is limited to dyes that are stable in the acidic solvent. manchester.ac.uk
Reflectance measurements of the dyed fabric, using a spectrophotometer with a color measurement system, can also be used to assess the amount of fixed dye. manchester.ac.uk The Kubelka-Munk equation is often employed to relate the reflectance of the dyed fabric to the dye concentration on the fabric (K/S value). manchester.ac.ukgoogle.com This method can be very accurate for determining the amount of fixed dye, provided a reference standard is available and the measurements are taken at an appropriate wavelength to ensure a linear relationship between K/S and dye concentration. manchester.ac.uk
Titrimetric methods have also been developed for certain classes of dyes. For example, azo dyes fixed on cellulosic substrates can be reduced by a known excess of a powerful reducing agent like titanous chloride. The remaining reducing agent is then back-titrated to determine the amount that reacted with the dye, which allows for the calculation of the fixed dye concentration. researchgate.netmanchester.ac.uk While this method is rapid, its applicability is limited to dyes that can be efficiently reduced by the chosen agent. manchester.ac.uk
Table 2: Methodologies for Dye Exhaustion and Fixation Assessment
| Methodology | Principle | Application | Advantages | Limitations |
| Spectrophotometric Analysis of Dyebath | Measures the change in dye concentration in the dyebath before and after dyeing to calculate uptake by the fabric. asianpubs.org | Determining dye exhaustion percentage (%E). gavinpublishers.com | Simple, widely used, and applicable to most soluble dyes. | Does not directly measure fixation. |
| Spectrophotometric Analysis of Wash Liquor | Measures the amount of dye washed off from the dyed fabric after a soaping process. gavinpublishers.com | Calculating dye fixation percentage (%F) by difference. gavinpublishers.com | Relatively straightforward and provides a direct measure of unfixed dye. | Requires collection and analysis of all wash liquors. researchgate.net |
| Fabric Dissolution Method | The dyed fabric is dissolved in a solvent (e.g., 70% H₂SO₄), and the dye concentration in the solution is measured. researchgate.netmanchester.ac.uk | Direct determination of the amount of fixed dye on the fiber. | Provides a direct and accurate measure of fixed dye. | Destructive to the sample; limited to dyes stable in the solvent. manchester.ac.uk |
| Reflectance Spectroscopy (K/S Value) | Measures the color strength of the dyed fabric, which is related to the concentration of the fixed dye. manchester.ac.ukgoogle.com | Non-destructive assessment of dye fixation on the fabric surface. | Non-destructive, fast, and convenient. | Can be non-linear at high dye concentrations; requires calibration with standards. manchester.ac.uk |
| Reductive Titration | The fixed dye on the fabric is reduced with a known amount of a reducing agent (e.g., titanous chloride), and the excess is back-titrated. researchgate.netmanchester.ac.uk | Quantifying fixed dye for specific dye classes (e.g., azo dyes). | Rapid and simple. | Limited to dye types that can be efficiently and stoichiometrically reduced. manchester.ac.uk |
Environmental Fate, Degradation, and Remediation Strategies in Academic Studies
Pathways and Kinetics of Environmental Degradation
The degradation of Solubilised Sulphur Green 3 in the environment can occur through various biological, physical, and chemical processes. The kinetics of these degradation pathways determine the dye's persistence and potential for long-term environmental impact.
Biodegradation is a key process in the environmental breakdown of organic pollutants, including dyes. ijcmas.comnih.gov Microorganisms, particularly bacteria and fungi, play a crucial role in the enzymatic degradation of complex dye molecules. nih.govmdpi.com For sulphur dyes, this often involves the initial reduction of the dye to a soluble leuco form, which can then be further broken down.
Research has shown that certain bacteria can utilize dye compounds as a source of carbon, nitrogen, and other essential elements, leading to their breakdown. nih.gov For instance, studies on sulfur dye pollutants have investigated the potential of enzymes like monooxygenase, aryl sulfotransferase, and azoreductase from Escherichia coli for degradation. researchgate.netresearchgate.net Molecular docking studies have indicated significant binding affinities between these enzymes and various sulphur dye pollutants, including Sulphur Green 3, suggesting a potential for enzymatic degradation. researchgate.net The process of biodegradation can involve mechanisms like biosorption, where the dye binds to the microbial biomass, and enzymatic degradation, which breaks down the dye molecule into simpler, less toxic compounds. mdpi.com
Table 1: Microbial Genera Involved in the Degradation of Dyes
| Microbial Genus | Type | Reference |
|---|---|---|
| Bacillus | Bacterium | mdpi.com |
| Pseudomonas | Bacterium | mdpi.com |
| Serratia | Bacterium | mdpi.com |
| Thiobacillus | Bacterium | mdpi.com |
| Aspergillus | Fungus | nih.gov |
This table provides examples of microbial genera known to be involved in the degradation of various types of dyes, highlighting the diversity of microorganisms with the potential for bioremediation.
Photodegradation, or photolysis, is the breakdown of chemical compounds by light. ecetoc.org For dyes, this process can lead to decolorization and mineralization. The effectiveness of photodegradation depends on factors such as the dye's chemical structure, light intensity, and the presence of photosensitizers. ontosight.airsc.org While specific photodegradation studies on Solubilised Sulphur Green 3 are not extensively detailed in the provided results, the general principles of dye photolysis are well-established. The process often involves the generation of highly reactive species, such as hydroxyl radicals, which can attack and break down the complex dye molecule. mdpi.com
Advanced Treatment Technologies for Dye-Containing Effluents
Due to the often slow and incomplete nature of natural degradation processes, various advanced treatment technologies have been developed to remove dyes from industrial wastewater. researchgate.net These technologies aim for high efficiency in decolorization and mineralization of the dye molecules.
Adsorption is a widely used and effective method for removing dyes from wastewater. uctm.edu This process involves the accumulation of the dye molecules onto the surface of a solid adsorbent material. Various materials, including activated carbon, biochar, and certain nanomaterials, have been investigated for their adsorption capacity for different dyes. uctm.educhemrxiv.orgtandfonline.com The efficiency of adsorption is influenced by factors such as the adsorbent's surface area and chemistry, the dye's concentration, pH, and temperature. uctm.edud-nb.info
Table 2: Comparison of Adsorbents for Dye Removal
| Adsorbent Material | Dye Type | Key Findings | Reference |
|---|---|---|---|
| Activated Carbon | Reactive and Basic Dyes | High adsorption capacity, influenced by particle size. | uctm.edu |
| Corncob Biochar | Brilliant Green | Synergistic effect with bacteria, spontaneous and endothermic adsorption. | tandfonline.com |
| Banana Peel Activated Carbon | Brilliant Green | High adsorption capacity, influenced by pH and contact time. | d-nb.info |
This table summarizes findings from studies on different adsorbent materials for the removal of various dyes, illustrating the versatility of adsorption as a remediation technique.
Advanced Oxidation Processes (AOPs) are a set of powerful chemical treatment methods designed to mineralize persistent organic pollutants like dyes into simpler, less harmful substances such as water and carbon dioxide. mdpi.comijcce.ac.ir AOPs are characterized by the in-situ generation of highly reactive and non-selective hydroxyl radicals (•OH). mdpi.com
Several types of AOPs have been successfully applied to the degradation of dyes in wastewater, including:
Fenton and Photo-Fenton Processes: These involve the reaction of hydrogen peroxide with ferrous ions to produce hydroxyl radicals. mdpi.comresearchgate.net The photo-Fenton process enhances radical production through the use of UV light.
Ozonation: Ozone (O₃) is a strong oxidant that can directly react with dye molecules or decompose to form hydroxyl radicals. researchgate.netwisdomlib.org
Photocatalysis: This process utilizes a semiconductor photocatalyst (e.g., TiO₂, ZnO) and a light source (e.g., UV) to generate electron-hole pairs, which then lead to the formation of reactive oxygen species. acs.orgmdpi.com
The combination of different AOPs or their integration with other treatment methods can often lead to enhanced degradation efficiency. ijcce.ac.ir For example, the combination of ozone with UV radiation (O₃/UV) can increase the production of hydroxyl radicals and accelerate the mineralization of organic compounds. wisdomlib.org
Table 3: Mentioned Compound Names
| Compound Name |
|---|
| Solubilised Sulphur Green 3 |
| C.I. Sulphur Green 3 |
| Leuco Sulphur Green 3 |
| Carbon disulfide |
| Hydrogen sulfide (B99878) |
| Sulfite |
| Thiosulfate (B1220275) |
| Titanium dioxide |
| Zinc oxide |
| Ozone |
| Hydrogen peroxide |
| Brilliant Green |
| 1-naphthalenesulfonic acid |
| Sulfogene |
| Sulphur Red 6 |
| Sulphur Red 1 |
| Sulphur Yellow 2 |
| Thianthrene |
| Thiazone |
| Thional |
| Sulphur Black 11 |
Electrochemical Remediation Strategies for Dyehouse Effluents
Electrochemical Advanced Oxidation Processes (EAOPs) represent a promising technology for the treatment of dyehouse effluents, including those containing sulphur dyes. iwaponline.com These methods are noted for their potential to degrade recalcitrant organic molecules into simpler, less harmful substances like water and carbon dioxide. iwaponline.com The core of EAOPs lies in the electrochemical generation of highly reactive and non-selective oxidizing agents, primarily hydroxyl radicals (OH•) and, in the presence of sulfate (B86663) ions, sulfate radicals (SO₄⁻•). iwaponline.com These radicals possess high oxidation potentials, enabling them to effectively break down complex dye structures. iwaponline.com
Research has demonstrated that electrochemical oxidation can achieve high efficiency in color removal from textile wastewater. mdpi.com Studies on various dye types have reported color removal rates between 66% and 100%. mdpi.com A significant advantage of this approach is the potential to reuse the treated effluent, which can lead to substantial savings in water and the salts used in the dyeing process. mdpi.comresearchgate.net
The effectiveness of electrochemical treatment is influenced by several operational parameters. The pH of the effluent is a critical factor; for instance, degradation kinetics for some dyes have been shown to be more favorable in acidic conditions. iwaponline.com One study observed over 85% decolorization within two minutes at a pH of 3, compared to about 30% at neutral or alkaline pH. iwaponline.com The type of supporting electrolyte used, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), also impacts the process efficiency by influencing conductivity and the generation of secondary oxidants. iwaponline.com While direct studies on Sulphur Green 3 are limited, the principles established for other complex dyes, particularly regarding the generation of powerful radicals, suggest the applicability of EAOPs for its remediation. iwaponline.comresearchgate.net
Enzyme-Mediated Degradation Studies
The use of enzymes for the biodegradation of synthetic dyes is an area of growing academic interest, offering an environmentally benign alternative to conventional chemical treatments. openbiotechnologyjournal.com Research has focused on various microbial enzymes, such as laccases, peroxidases, and azoreductases, which can decolorize and degrade complex dye molecules. openbiotechnologyjournal.comtandfonline.comjmbfs.org
A key study investigated the biodegradation of Solvent Green 3, an anthraquinone (B42736) dye structurally related to many sulphur dyes, using the halophilic fungus Hortaea sp. researchgate.net The research identified that the enzymes 1,2-dioxygenase and laccase were responsible for the breakdown of the dye. researchgate.net The study proposed a degradation pathway where Solvent Green 3 is first transformed into less toxic intermediates, such as 1,4-diaminoanthracene-9,10-dione and p-toluidine, before further degradation. researchgate.net This highlights the potential of specific fungal enzymes to not only decolorize but also detoxify such dye compounds. researchgate.net
Laccases, in particular, have been extensively studied for their ability to oxidize a broad range of dyes due to their non-specific nature. jmbfs.org These enzymes, often sourced from white-rot fungi like Trametes sp., can generate phenoxy radicals from the dye molecule, initiating a degradation cascade. jmbfs.org Similarly, peroxidases are known to effectively degrade dyes in the presence of hydrogen peroxide. ijplantenviro.com While much of the literature focuses on azo dyes, the enzymatic mechanisms, particularly the oxidative action of laccases and peroxidases, are relevant for the complex sulfur-containing chromophores in dyes like Sulphur Green 3. jmbfs.orgijplantenviro.com Studies suggest that using a mixture of different enzymes can sometimes achieve higher decolorization efficiency than individual enzymes. openbiotechnologyjournal.com
Summary of Enzyme-Mediated Dye Degradation Studies
| Enzyme Class | Common Source | Mechanism of Action | Target Dye Type (Examples from Studies) | Key Findings | Reference |
|---|---|---|---|---|---|
| Laccase | White-rot fungi (e.g., Trametes sp.), Bacteria, Plants | Oxidizes phenolic/aromatic amine groups in dyes, generating radicals that lead to degradation. | Anthraquinone Dyes (Solvent Green 3), Azo Dyes | Responsible for degradation and detoxification of Solvent Green 3. Often works synergistically with other enzymes. jmbfs.orgresearchgate.net | jmbfs.orgresearchgate.net |
| Dioxygenase | Fungi (e.g., Hortaea sp.) | Incorporates both atoms of molecular oxygen into the substrate, cleaving aromatic rings. | Anthraquinone Dyes (Solvent Green 3) | Worked alongside laccase to break down Solvent Green 3 into simpler, less toxic compounds. researchgate.net | researchgate.net |
| Peroxidase | Plants (e.g., Horseradish), Fungi | Catalyzes the oxidation of a wide range of substrates using hydrogen peroxide as an electron acceptor. | Azo Dyes, Phenolic Compounds | Effective in degrading various industrial dyes; activity can be pH-dependent. ijplantenviro.com | ijplantenviro.com |
| Azoreductase | Bacteria | Reductively cleaves the azo bond (-N=N-) characteristic of azo dyes. | Azo Dyes | Crucial for the initial decolorization step of azo dyes, typically under anaerobic conditions. openbiotechnologyjournal.comtandfonline.com | openbiotechnologyjournal.comtandfonline.com |
Green Chemistry Approaches to Minimize Environmental Impact
Recent advancements in dyeing technology have focused on green chemistry principles to mitigate the environmental footprint of sulphur dyes. wikipedia.org The primary areas of research involve replacing hazardous chemicals, particularly sodium sulfide, and developing processes that reduce effluent load. wikipedia.orgp2infohouse.org
Development and Evaluation of Eco-Friendly Reducing Agents (e.g., Reducing Sugars, Thiourea (B124793) Dioxide, Mercaptoethanol)
The most significant environmental concern in conventional sulphur dyeing is the use of sodium sulfide (Na₂S) as a reducing agent. nih.gov It is highly toxic and contributes to noxious hydrogen sulfide gas emissions and high sulfide concentrations in wastewater. wikipedia.org Consequently, a major focus of green chemistry research has been the evaluation of environmentally benign alternatives. nih.gov
Reducing sugars have emerged as a leading eco-friendly substitute. nih.govacs.org Various studies have successfully used monosaccharides like glucose and fructose, as well as disaccharides and molasses, to replace sodium sulfide in the reduction of sulphur dyes. acs.org Research on C.I. Sulphur Black 1 demonstrated that reducing sugars could provide comparable, and in some cases superior, color strength and wash fastness compared to conventional sulfide-based agents. nih.govacs.org An optimal redox potential for achieving maximum color strength, around -650 mV, was identified in these studies. acs.org
One industrial case study reported the successful replacement of sodium sulfide with a commercial reducing sugar-based product derived from the starch industry. p2infohouse.org This substitution resulted in a dramatic decrease in the effluent's sulfide concentration from 30 ppm to less than 2 ppm, meeting stringent regulatory limits. p2infohouse.org While alternatives like thiourea dioxide and mercaptoethanol are known reducing agents, research has heavily favored reducing sugars due to their biodegradable, non-toxic, and cost-effective nature. nih.govacs.org
Comparison of Conventional and Eco-Friendly Reducing Agents for Sulphur Dyes
| Reducing Agent | Type | Performance Findings from Research | Environmental Impact | Reference |
|---|---|---|---|---|
| Sodium Sulfide | Conventional | Effective and low-cost, serving as the traditional industry standard. | Highly toxic; generates H₂S gas; high sulfide load in effluent, increasing COD and toxicity. researchgate.net | wikipedia.orgresearchgate.net |
| Glucose | Eco-Friendly (Reducing Sugar) | Can achieve scientific results similar to sodium sulfide. core.ac.uk Optimum color yield often requires temperatures above 90°C. core.ac.uk | Sustainable, non-toxic, and biodegradable. nih.govacs.org Eliminates sulfide from the process. p2infohouse.org | p2infohouse.orgnih.govacs.orgcore.ac.uk |
| Fructose | Eco-Friendly (Reducing Sugar) | Reducing power is similar to glucose. Used successfully for the reduction of various sulphur dyes. | Biodegradable and non-toxic alternative to sodium sulfide. nih.gov | nih.gov |
| Invert Sugar | Eco-Friendly (Reducing Sugar) | In combination with sodium carbonate, gave dyeing results comparable to the conventional sodium sulfide method in terms of depth and tone. | An effective non-sulphide reducing agent, leading to cleaner effluent. | |
| Formamidine Sulfinic Acid | Eco-Friendly (Sulfide-Free) | Used as a sulfide-free reducing agent in a buffered alkaline medium (pH 8-10) for sulphur dyeing. google.com | Allows for sulfide-free processing, resulting in less dye in the wastewater. google.com | google.com |
Sulfide-Free Dyeing Processes and Associated Effluent Reduction
The adoption of eco-friendly reducing agents directly enables the implementation of sulfide-free dyeing processes. wikipedia.org By eliminating sodium sulfide, these processes fundamentally alter the composition of the dyeing effluent, leading to significant environmental benefits. p2infohouse.org The primary advantage is the drastic reduction or complete elimination of toxic sulfides in the wastewater, which in turn prevents the formation of hydrogen sulfide gas. p2infohouse.org
Research has shown that sulfide-free processes can lead to improved product quality, such as a reduction in the "bronzing" effect on dyed fabrics. p2infohouse.org Furthermore, some alternative processes have been found to decrease the amount of residual dye discharged into the wastewater. google.com For example, a process using a sulfide-free reducing agent in a buffered medium at a pH of 8-10 was shown to improve fastness properties and reduce dye in the effluent. google.com The development of these processes is a critical step towards cleaner production in the textile industry, shifting the focus from end-of-pipe treatment to pollution prevention at the source. wikipedia.orgp2infohouse.org
Life Cycle Assessment (LCA) in Sulphur Dye Production and Usage Research
A Life Cycle Assessment (LCA) is a standardized methodology used to evaluate the potential environmental impacts of a product, process, or system throughout its entire life cycle—from raw material extraction to processing, manufacturing, use, and disposal (a "cradle-to-grave" approach). icca-chem.orgresearchgate.net An LCA involves four main phases: goal and scope definition, life cycle inventory (LCI) analysis, life cycle impact assessment (LCIA), and interpretation. researchgate.net
One such study identified the core "process" subsystem of sulfuric acid production as the largest contributor to environmental impacts, including global warming potential and energy demand. researchgate.net Another assessment compared different manufacturing routes for sulfuric acid, highlighting the importance of methodology and system boundaries in the final results. lut.fi These studies underscore that the environmental burden of a sulphur dye is not limited to the dyeing process itself but is significantly influenced by the production of its chemical inputs. researchgate.netlut.fi While a complete LCA for Sulphur Green 3 would be necessary for a comprehensive profile, these related assessments point to the energy and raw material inputs of chemical synthesis as major environmental hotspots. researchgate.net
Research on Resource Recovery and Waste Valorization from Dyeing Effluents
In line with circular economy principles, research has shifted from solely treating dyehouse wastewater to exploring methods for resource recovery and waste valorization. tandfonline.com This approach aims to recover valuable components from the effluent, such as water, salts, energy, and the dyes themselves, transforming waste streams into value-added products. tandfonline.commdpi.com
One major area of research is the recovery and reuse of the dye. Studies have investigated the recovery of indigo (B80030) and sulfur dyes from wastewater using chemical flocculation techniques. researchgate.netcu.edu.tr In this process, flocculants are added to the effluent, causing the dye particles to aggregate and settle out as a sludge. cu.edu.tr This sludge can then be dried, and the recovered dye can be analyzed for potential reuse in new dyeing cycles. cu.edu.tr A patent has also been filed for a process that specifically recovers Sulphur Black dye from effluent by reducing the recovered dye with sulfide-free agents to create a reusable leuco form. google.com
Another prominent valorization strategy is the production of bioenergy from wastewater. mdpi.com Up-flow Anaerobic Sludge Blanket (UASB) reactors have been reviewed as a cost-competitive technology for treating dye-containing wastewater while simultaneously producing biogas. mdpi.com Research indicates that UASB reactors can achieve high removal efficiencies for chemical oxygen demand (COD) and color, with reported biogas yields of 1.48–2.70 L per day in bench-scale studies. mdpi.com The economic viability of this process can be enhanced by co-treating the dye effluent with other organic waste generated in the textile industry, such as cotton waste or residual dye sludge. mdpi.com These resource recovery strategies represent a move towards more sustainable and circular industrial processes for textile dyeing. tandfonline.com
Future Research Directions and Emerging Applications
Exploration of Novel Solubilisation Techniques and Derivative Synthesis
The traditional method of solubilising sulphur dyes, which involves the use of sodium sulphide as a reducing agent, is effective but poses environmental and safety concerns due to the release of hydrogen sulphide gas. dyestuffscn.com Consequently, a primary focus of future research is the development of cleaner and more efficient solubilisation techniques.
Recent advances have shown promise in substituting toxic sulphide-reducing agents with more environmentally benign alternatives. For instance, the use of glucose in a basic solution is a viable option, leading to the availability of low-sulphide and even zero-sulphide sulphur dye products. wikipedia.org Electrochemical reduction methods are also emerging as a promising sustainable alternative, where the reducing equivalents are generated in situ, minimizing chemical waste. researchgate.net
Beyond just improving the existing solubilisation process, researchers are exploring the synthesis of entirely new water-soluble sulphur dye derivatives. One approach involves reacting the leuco form of a sulphur dye with specific chemical reagents. For example, a water-solubilised brown sulphur dye has been successfully prepared by reacting it with 3-chloro-2-hydroxypropyltrimethylammonium chloride. researchgate.net Another innovative method involves the synthesis of a water-soluble reactive sulphur black dye by reducing C.I. Sulphur Black 1 to its leuco form and then reacting it with a water-soluble intermediate containing reactive groups. researchgate.net These approaches could be adapted to create novel, water-soluble variants of Sulphur Green 3, simplifying the dyeing process and reducing its environmental footprint.
The synthesis of new sulphur dye derivatives is not limited to improving solubility. Research is also being conducted on creating new sulphur dyes from different aromatic compounds, such as aminoquinones and aryl-azo compounds, fused with sodium polysulphide to generate dyes with potentially novel shades and improved fastness properties. researchgate.net
Table 1: Comparison of Solubilisation Techniques for Sulphur Dyes
| Technique | Reducing Agent/Method | Advantages | Challenges |
| Traditional | Sodium Sulphide | Effective, low cost | Toxic, release of H₂S, environmental pollution dyestuffscn.com |
| Eco-friendly Chemical Reduction | Glucose, Sodium Hydrosulphite | Reduced toxicity, lower environmental impact wikipedia.org | May require process optimization |
| Electrochemical Reduction | In-situ generation of reducing agents | Minimizes chemical waste, potential for automation researchgate.net | Higher initial investment, technical complexity researchgate.net |
| Derivative Synthesis | Chemical modification of the dye molecule | Creates permanently water-soluble dyes, simplifies application researchgate.netresearchgate.net | Requires additional synthesis steps |
Advanced Computational Modeling of Dye-Substrate Interactions and Reaction Mechanisms
A fundamental understanding of the interactions between dye molecules and textile substrates at a molecular level is crucial for optimizing dyeing processes and designing new dyes with enhanced properties. Advanced computational modeling techniques are becoming indispensable tools in this area.
While specific computational studies on Sulphur Green 3 are not yet widely published, the principles of dye-fibre interaction are well-established and can be modeled. These interactions are governed by a combination of physical and chemical forces, including van der Waals forces, hydrogen bonding, and in some cases, covalent bonds. researchgate.netdalalinstitute.com Computational models, such as those based on Density Functional Theory (DFT), can be employed to investigate these interactions. For example, DFT calculations have been used to study the self-assembly of other dye classes, revealing the crucial role of non-covalent interactions in their solid-state packing, which influences their properties. mdpi.com
Future research could apply these computational methods to Sulphur Green 3 to:
Predict the binding energy between the dye and various textile fibers like cotton.
Simulate the conformational changes of the dye molecule upon adsorption to the substrate.
Elucidate the reaction mechanism of the dye with the fiber, including the kinetics of dye uptake and fixation.
Model the influence of different solubilisation agents and dyeing conditions on the dye-substrate interaction.
Such computational insights would enable a more rational design of dyeing processes, leading to improved dye fixation, better color fastness, and reduced consumption of dyes and auxiliary chemicals. mdpi.com
Interdisciplinary Research in Sustainable Textile Processing and Circular Economy
The textile industry is under increasing pressure to adopt more sustainable practices and move towards a circular economy model, where resources are reused and waste is minimized. apacsci.comspringerprofessional.de Sulphur dyes like Sulphur Green 3 are an important focus of this interdisciplinary research due to their widespread use. fibre2fashion.com
A key tool in assessing the environmental performance of textile processes is the Life Cycle Assessment (LCA). gnest.orgresearchgate.net LCA studies can quantify the environmental impact of dyeing with Sulphur Green 3, from the synthesis of the dye to the final product and its disposal. cetjournal.itmdpi.com This allows for the identification of hotspots in the process and guides the development of more sustainable alternatives. For example, LCAs have highlighted the significant environmental burden of conventional reducing agents and have spurred research into greener alternatives. researchgate.net
Interdisciplinary research is also crucial for developing closed-loop systems in textile dyeing. This involves not only the use of eco-friendly chemicals but also the recovery and reuse of water, energy, and even the dyes themselves. sustainability-directory.com Research into the valorization of dyeing sludge, a major waste product, is exploring its potential use in energy recovery or as a source of other materials, thus diverting it from landfills. sustainability-directory.com
The principles of the circular economy also drive the development of dyes that are easier to remove at the end of a product's life, facilitating the recycling of the textile fibers. gnest.org Research in this area could lead to the design of "smart" Sulphur Green 3 derivatives that can be selectively cleaved from the fiber under specific conditions.
Potential Beyond Traditional Dyeing Applications: Research into Novel Functional Materials
While Sulphur Green 3 is primarily known as a textile dye, its chemical structure and properties suggest potential for use in a range of novel functional materials. The sulphur-containing moieties in these dyes can impart unique electronic and electrochemical properties.
One promising area of research is in the field of energy storage . Sulfur-based materials are at the heart of next-generation battery technologies, such as lithium-sulfur (Li-S) batteries, which offer a much higher theoretical energy density than conventional lithium-ion batteries. bohrium.com Research into functionalized carbon nanofibers doped with sulfur has shown their potential to enhance electrochemical properties for energy storage applications. mdpi.com The complex sulfur-containing structures within sulphur dyes could potentially be harnessed as cathode materials or as additives to improve the performance of Li-S batteries.
Another potential application is in electronics . A patent has described the use of water-insoluble sulphur dyes as charge control agents in electrophotographic toners and as infrared absorbers . google.com This suggests that derivatives of Sulphur Green 3 could be developed for specialized applications in printing and imaging technologies.
Furthermore, the general class of sulphur dyes has found niche applications beyond textiles, including in the dyeing of leather and paper , and as specialty pigments for plastics . marketresearch.comresearchgate.netdataintelo.com There is even mention of their use in agriculture as soil conditioners and in cosmetics . gzchem.com These existing applications suggest that with further research and modification, the utility of Sulphur Green 3 could be significantly expanded.
Table 2: Potential Non-Traditional Applications of Sulphur Dyes
| Application Area | Potential Function | Rationale/Supporting Research |
| Energy Storage | Cathode material in Li-S batteries | High sulfur content, potential for high energy density bohrium.commdpi.com |
| Electronics | Charge control agent, IR absorber | Patented applications for other sulphur dyes google.com |
| Specialty Materials | Pigment for plastics and paper | Existing niche applications marketresearch.comresearchgate.net |
| Agriculture | Soil conditioner | Mentioned as an emerging field for sulphur dyes gzchem.com |
| Cosmetics | Pigment for deep shades | Mentioned as an emerging field for sulphur dyes gzchem.com |
Integration of Artificial Intelligence and Machine Learning in Dye Research and Optimization
For Sulphur Green 3 and other sulphur dyes, AI and ML can be applied in several ways:
Process Optimization: Machine learning algorithms can analyze large datasets from dyeing processes to identify the optimal conditions for parameters like temperature, pH, dye concentration, and reducing agent levels. fibre2fashion.comscitepress.org This can lead to significant reductions in the consumption of water, energy, and chemicals, while simultaneously improving color consistency and reducing batch-to-batch variability. texspacetoday.com AI-driven systems can even enable real-time monitoring and control of the dyeing process. texspacetoday.com
Predictive Modeling: AI models can be trained to predict the final color and fastness properties of a dyed fabric based on the input process parameters. polyu.edu.hk This predictive capability can drastically reduce the number of laboratory trials needed, saving time and resources. For instance, Artificial Neural Networks (ANN) have been successfully used to predict dye removal efficiency in wastewater treatment processes. nih.gov
New Dye Discovery: While still in its early stages, AI can be used to design new dye molecules with desired properties. By learning from the vast chemical space of existing dyes, machine learning models can suggest novel molecular structures with enhanced solubility, affinity for specific fibers, or unique functional properties.
The integration of AI and ML offers a data-driven approach to overcoming many of the challenges associated with the use of sulphur dyes, paving the way for more efficient, sustainable, and innovative applications. nih.gov
Q & A
Q. What advanced synchrotron techniques can elucidate the crystallographic behavior of Sulphur Green 3-Solubilised under varying humidity conditions?
- Methodological Answer : Perform in situ X-ray diffraction (XRD) at synchrotron facilities (e.g., APS or ESRF) to monitor hygroscopic phase transitions. Pair with Raman spectroscopy to correlate structural changes with hydrogen-bonding dynamics. Publish raw diffraction data in crystallographic databases (e.g., CCDC) .
Key Methodological Considerations
- Literature Synthesis : Use Scopus (not Google Scholar) for systematic reviews to avoid non-peer-reviewed sources .
- Data Integrity : Archive spectra, chromatograms, and raw datasets in repositories like Zenodo or Figshare, adhering to journal guidelines .
- Conflict Resolution : Apply Bradford Hill criteria to assess causality in contradictory studies, emphasizing dose-response relationships and mechanistic plausibility .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
